Cas no 1804434-32-9 (6-(Aminomethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804434-32-9
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 4815465
• Update Time: 2025-10-28

6-(Aminomethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H9F3N2O2/c1-4-2-5(3-12)13-7(14)6(4)15-8(9,10)11/h2H,3,12H2,1H3,(H,13,14)
• InChI Key： UWVPCSMJCWZFMI-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC(CN)=CC=1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4

Additional information on 6-(Aminomethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine

6-(Aminomethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 6-(Aminomethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine, identified by the CAS No. 1804434-32-9, is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups, such as the aminomethyl, hydroxy, methyl, and trifluoromethoxy groups, imparts unique chemical properties and reactivity to this molecule.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. These developments have made it more accessible for large-scale applications in industries such as drug discovery and agricultural chemical development.

In terms of its properties, the compound exhibits high stability under various conditions due to the electron-withdrawing effects of the trifluoromethoxy group. This group also enhances the lipophilicity of the molecule, making it more suitable for biological applications where membrane permeability is crucial. The hydroxy group at position 2 contributes to hydrogen bonding capabilities, which can influence solubility and bioavailability in different solvents or biological systems.

The aminomethyl group at position 6 introduces additional reactivity and functionalization potential. This group can undergo various transformations, such as alkylation or acylation, enabling the synthesis of derivatives with tailored properties. Recent studies have explored the use of this compound as a precursor for bioactive molecules targeting specific enzymes or receptors in therapeutic areas like oncology and neurodegenerative diseases.

In the field of agrochemicals, this compound has shown promise as a potential herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. Researchers have reported that the trifluoromethoxy group plays a critical role in enhancing both efficacy and selectivity against target organisms while minimizing adverse effects on non-target species.

From a materials science perspective, this compound has been investigated for its potential as a building block in advanced materials such as polymers or coordination compounds. Its unique electronic structure makes it an attractive candidate for applications in optoelectronics or catalysis.

In conclusion, 6-(Aminomethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804434-32-9) is a versatile molecule with wide-ranging applications across multiple disciplines. Its complex structure and functional groups provide ample opportunities for further research and development in creating innovative solutions in medicine, agriculture, and materials science.